Cas no 1312008-61-9 (4-Amino-2-ethyl-5-methylbenzonitrile)

• Product Name: 4-Amino-2-ethyl-5-methylbenzonitrile
• CAS No: 1312008-61-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 2114200
• Update Time: 2023-08-04

4-Amino-2-ethyl-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-ethyl-5-methylBenzonitrile
• XFCRXYGAELMHGW-UHFFFAOYSA-N
• 4-Amino-2-ethyl-5-methylbenzonitrile

• Inchi： 1S/C10H12N2/c1-3-8-5-10(12)7(2)4-9(8)6-11/h4-5H,3,12H2,1-2H3
• InChI Key： XFCRXYGAELMHGW-UHFFFAOYSA-N
• SMILES： NC1C=C(C(C#N)=CC=1C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 49.8